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Compound of Interest

Compound Name:
Ethyl D-homoalaninate

hydrochloride

CAS No.: 127641-80-9; 63060-94-6

Cat. No.: B2674868

Get Quote

H

ClNO

[2]

Executive Summary
Ethyl D-alaninate hydrochloride is the ethyl ester derivative of D-alanine, stabilized as a

hydrochloride salt.[1] It serves as a vital intermediate in the synthesis of protease inhibitors,

chiral ligands, and peptidomimetics.

As an ionic salt of an amino acid ester, its solubility is governed by the competition between the

lattice energy of the crystal and the solvation energy provided by the solvent.[1] It exhibits high

solubility in polar protic solvents (water, alcohols) and polar aprotic solvents (DMSO), while

remaining insoluble in non-polar organic solvents (ethers, hydrocarbons), a property exploited

for purification via recrystallization.[1]
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Physicochemical Characterization
Understanding the fundamental physical properties is a prerequisite for predicting solubility

behavior and designing experimental protocols.

Property Value Notes

Molecular Weight 153.61 g/mol

Appearance
White to off-white crystalline

solid

Hygroscopic; store desiccated.

[1]

Melting Point 78 – 83 °C

Sharp melting point indicates

high purity; broadens with

moisture content.[1]

Chirality D-isomer (R-configuration)
Enantiomers exhibit identical

solubility in achiral solvents.[1]

Salt Form Hydrochloride (HCl)

Increases water/alcohol

solubility; decreases solubility

in non-polar organics

compared to free base.[1]

Storage -20°C or 4°C

Protect from moisture to

prevent hydrolysis to D-

alanine.[1]

Solubility Landscape in Organic Solvents[1][4][5][6]
The solubility of Ethyl D-alaninate HCl follows a distinct "polarity-dependent" gradient. The

hydrochloride moiety dominates the interaction potential, making the compound behave as a

typical electrolyte in solution.[1]

Polar Protic Solvents (High Solubility)[1]
Solvents: Water, Methanol, Ethanol, Isopropanol.[1]

Mechanism: These solvents can solvate both the ammonium cation (ngcontent-ng-

c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
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) and the chloride anion (

) via strong hydrogen bonding and high dielectric constants.

Data Points:

Water: Freely soluble (>100 g/L).[1]

Ethanol: Soluble.[1][3][4][5] Used extensively for reflux synthesis and recrystallization.[1]

Methanol: Highly soluble.[1]

Polar Aprotic Solvents (Moderate to High Solubility)[1]
Solvents: DMSO, DMF.[1][3][6]

Mechanism: High dipole moments allow these solvents to stabilize the ionic species,

although they lack the hydrogen bond donation capability of alcohols.[1]

Data Points:

DMSO: ~175 mg/mL (1139 mM).[1] Requires ultrasonic agitation for saturation.[1]

DMF: Soluble (~20–30 mg/mL estimated based on methyl ester analogs).[1]

Chlorinated Solvents (Low/Sparingly Soluble)[1]
Solvents: Dichloromethane (DCM), Chloroform.[1]

Nuance: Unlike the free base ester, which is soluble in DCM, the HCl salt has significant

lattice energy that these solvents cannot easily overcome.[1]

Application: DCM is often used in biphasic washes (e.g., DCM/Water) to extract impurities

while keeping the salt in the aqueous phase, or to extract the free base after neutralization.

Non-Polar & Low Polarity Solvents (Insoluble)[1]
Solvents: Diethyl Ether, Hexanes, Ethyl Acetate, Toluene.[1]
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Mechanism: These solvents possess low dielectric constants and cannot disrupt the ionic

lattice of the hydrochloride salt.[1]

Application: These act as anti-solvents to induce precipitation or crystallization from alcoholic

solutions.[1]

Visualization: Solubility Hierarchy
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Caption: Solubility classification of Ethyl D-alaninate HCl. Green nodes indicate primary

solvents; Red nodes indicate anti-solvents used for purification.[1]

Experimental Protocols
Protocol A: Recrystallization (Purification)
This is the standard method to purify Ethyl D-alaninate HCl from synthesis byproducts.[1] It

relies on the temperature dependence of solubility in ethanol and the "salting out" effect of

diethyl ether.

Materials:

Crude Ethyl D-alaninate HCl[1]

Absolute Ethanol (Solvent)[1]

Anhydrous Diethyl Ether (Anti-solvent)[1]

Ice bath

Workflow:

Dissolution: Place crude solid in a round-bottom flask. Add the minimum amount of absolute

ethanol required to dissolve the solid at reflux temperature (~78°C).[1]

Filtration (Optional): If insoluble particles remain, filter the hot solution rapidly through a pre-

warmed funnel.

Nucleation: Remove from heat. Add diethyl ether dropwise to the hot solution until a faint,

persistent turbidity (cloudiness) appears.[1]

Crystallization: Add a few drops of ethanol to clear the turbidity, then allow the solution to

cool slowly to room temperature.

Finishing: Transfer to an ice bath (0-4°C) for 1 hour to maximize yield.

Collection: Filter crystals via vacuum filtration, wash with cold ether, and dry under vacuum

over P
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O

or silica.

Protocol B: Quantitative Solubility Determination
Use this gravimetric method to determine precise solubility in a specific solvent system (e.g.,

for formulation).

Saturation: Add excess Ethyl D-alaninate HCl to 5 mL of the target solvent in a sealed vial.

Equilibration: Shake/sonicate at the target temperature (e.g., 25°C) for 24 hours.

Sampling: Centrifuge to pellet undissolved solid.

Measurement:

Weigh a clean, dry evaporation dish (ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

).[7]

Pipette 1.0 mL of the clear supernatant into the dish.

Weigh immediately (ngcontent-ng-c3932382896="" _nghost-ng-c102404335=""

class="inline ng-star-inserted">

).

Drying: Evaporate solvent in a vacuum oven at 40°C until weight is constant (

).

Calculation: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="ng-star-

inserted display">

Thermodynamic Framework
For researchers modeling the solubility of amino acid ester salts, the Modified Apelblat

Equation is the standard theoretical model.[1] It correlates the mole fraction solubility (
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) with temperature (

):

ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="ng-star-inserted display">

A, B, C: Empirical parameters derived from experimental data.

Implication: The dissolution of Ethyl D-alaninate HCl is endothermic (ngcontent-ng-

c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

), meaning solubility increases as temperature rises. This confirms why "hot filtration" and
cooling crystallization are effective.[1]

Recrystallization Logic Flow
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Caption: Step-by-step logic for the purification of Ethyl D-alaninate HCl via solvent/anti-solvent

recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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